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Compound of Interest

Compound Name: Cesium triiodide

CAS No.: 12297-72-2

Cat. No.: B1143418 Get Quote

Technical Guide: Cesium Triiodide (CsI₃)
CAS 12297-72-2 | Precursor Dynamics & Application
Vectors[1]
Executive Summary
Cesium Triiodide (CsI₃, CAS 12297-72-2) is a hypervalent alkali metal polyiodide distinct from

the more common Cesium Iodide (CsI).[1] While CsI is the industry standard for scintillator

detectors, CsI₃ serves as a critical oxidative precursor and stoichiometric regulator in advanced

material synthesis.

Its current resurgence is driven by the Perovskite Photovoltaic (PV) sector, where it acts as a

phase-stabilizing agent in the synthesis of inorganic perovskites (e.g., CsPbI₃, CsSnI₃). By

providing a reservoir of electrophilic iodine, CsI₃ suppresses halide vacancies—the primary

defect responsible for the degradation of optoelectronic performance. In medical imaging

research, it functions as a high-purity iodine source for doping and stoichiometry correction in

scintillator crystal growth.

Physicochemical Profile
The following data aggregates standard physical properties with field-observed behaviors

relevant to synthesis environments.
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Property Technical Data Operational Notes

CAS Number 12297-72-2 Distinct from CsI (7789-17-5)

Formula CsI₃
Consists of Cs⁺ cation and

linear [I-I-I]⁻ anion

Molecular Weight 513.62 g/mol High mass density precursor

Appearance Dark Violet / Black Crystals
Metallic luster; sublimes iodine

upon heating

Melting Point 207 °C (lit.)[2][3]
Critical: Decomposes near MP

releasing I₂ vapor.

Density 4.51 g/mL (at 25 °C)
High density facilitates

compact crystal growth

Solubility Ethanol, Acetonitrile
Dissociates; I₃⁻ equilibrium is

solvent-dependent

Stability Hygroscopic, Light Sensitive
Must be stored under Inert Gas

(Ar/N₂)

Scientist’s Note: The melting point of 207 °C is a thermodynamic value. In practical open-

system heating, CsI₃ will begin to release iodine vapor significantly below this temperature

(often >70°C). Synthesis reactors must be sealed to maintain stoichiometry.

Core Application: Perovskite Photovoltaics (CsPbI₃ /
CsSnI₃)
The Challenge: Phase Instability
The "Holy Grail" of inorganic perovskites is the cubic black phase (
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-CsPbI₃), which is optically active. However, this phase is thermodynamically unstable at room
temperature, rapidly degrading into the non-functional orthorhombic yellow phase (

-CsPbI₃).

The Solution: CsI₃-Assisted Synthesis
Using CsI₃ instead of (or alongside) CsI introduces an iodine-rich environment. This "excess"

iodine compensates for iodine vacancies (

), which are the nucleation sites for the phase degradation.

Experimental Protocol: CsI₃-Assisted Quantum Dot Synthesis
Context: Synthesis of air-stable CsSnI₃ perovskite quantum dots (QDs).

Reagents:

Cesium Carbonate (

)

Cesium Triiodide (CsI₃) (The active stabilizer)

Tin(II) Iodide (

)

Oleic Acid (OA) & Oleylamine (OAm)[4]

Solvent: Octadecene (ODE)

Step-by-Step Methodology:

Precursor Preparation: Mix

and CsI₃ in OA/ODE. Heat to 150°C under vacuum to form a Cs-oleate precursor.

Why: The addition of CsI₃ adjusts the I:Sn ratio without altering the Cs:Sn ratio, creating a

halide-rich surface passivation layer.
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Reaction Setup: Load

and ODE into a three-neck flask. Degas at 120°C for 30 mins.

Temperature Trigger: Raise temperature to 170°C (Reaction Temperature).

Injection: Rapidly inject the Cs/CsI₃-oleate precursor into the reaction flask.

Observation: Solution turns immediately dark red/black (nucleation of perovskite phase).

Quenching: After 5-10 seconds, cool the reaction rapidly in an ice-water bath.

Critical Control: Prolonged heating will cause Ostwald ripening and phase degradation.

Purification: Precipitate QDs using methyl acetate (avoid polar solvents like ethanol which

degrade the perovskite). Centrifuge at 8000 rpm.

Visualization: Reaction Pathway
The following diagram illustrates the kinetic pathway where CsI₃ prevents the formation of

Iodine Vacancies (

).
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Figure 1: Mechanism of CsI₃-mediated stabilization in perovskite synthesis. The "Iodine Rich"

pathway suppresses vacancy defects.

Application Vector: Scintillators & Medical Imaging
While Cesium Iodide (CsI) is the detector material in X-ray and CT imaging, Cesium Triiodide
plays a niche but vital role in the Bridgman-Stockbarger crystal growth process.

Stoichiometry Correction: During the melt-growth of CsI crystals (MP 621°C), iodine can

volatilize, leaving the crystal cesium-rich (non-stoichiometric). This degrades light yield.[5]

Protocol: High-purity CsI₃ is added to the melt ampoule. As the temperature rises, CsI₃

decomposes (

), releasing a controlled partial pressure of iodine vapor (

) within the sealed ampoule. This suppresses the dissociation of the main CsI melt, ensuring
perfect stoichiometry in the final boule.
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Safety & Handling Protocols
CsI₃ is an oxidizer and a source of elemental iodine. It requires stricter handling than standard

CsI.

Primary Hazard: Release of corrosive Iodine (

) vapor upon heating or exposure to light.

Storage:

Vessel: Amber glass or opaque polyethylene (light protection).

Atmosphere: Store under Argon. Oxygen promotes surface degradation.

Temperature: < 25°C. Refrigeration recommended to inhibit sublimation.

PPE: Double nitrile gloves (iodine penetrates latex), safety goggles, and lab coat. Work must

be performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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